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An In-depth Technical Guide to the Chemical Properties and Reactivity Profile of Trisodium
Phosphate

Abstract

Trisodium phosphate (TSP), with the chemical formula NasPOa, is an inorganic salt of
phosphoric acid.[1][2][3] It is a white, crystalline, or granular solid that is highly soluble in water,
producing a strongly alkaline solution.[1][2] This whitepaper provides a comprehensive
overview of the chemical and physical properties of trisodium phosphate, its reactivity profile,
and detailed experimental protocols for its characterization. This document is intended for
researchers, scientists, and professionals in drug development and other technical fields who
require a detailed understanding of this versatile compound.

Chemical and Physical Properties

Trisodium phosphate is commercially available in anhydrous form (NasPOa4) and various
hydrated forms, most commonly as the dodecahydrate (NasPOa - 12H20). The properties of
these forms differ significantly, particularly their melting points and densities.

Physical Properties

The key physical properties of anhydrous and dodecahydrate trisodium phosphate are
summarized in the table below.
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Anhydrous Trisodium

Trisodium Phosphate

Property Dodecahydrate (NasPOa -
Phosphate (NasPOa4)
12H20)
Molar Mass 163.94 g/mol 380.13 g/mol
White, granular or crystalline White or colorless hexagonal
Appearance _
solid crystals
Melting Point 1,583 °C (decomposes) 73.4-77 °C
. . . 100 °C (decomposes, loses
Boiling Point Not applicable
water)
Density 2.536 g/cm3 (at 17.5 °C) 1.62 g/cm3 (at 20 °C)
Odor Odorless Odorless
Solubility

Trisodium phosphate is highly soluble in water and insoluble in ethanol. Its solubility in water

increases with temperature.

Temperature (°C)

Solubility of Anhydrous
TSP ( g/100 mL)

Solubility of
Dodecahydrate TSP ( g/100
mL)

0 54

20 12 28.3
25 14.5

40 23.3

100 94.6

pH and Alkalinity

Aqueous solutions of trisodium phosphate are strongly alkaline due to the hydrolysis of the

phosphate ion. The pH of a 1% solution is typically between 11.5 and 12.5. This high alkalinity
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Is responsible for many of its applications, such as in cleaning agents where it saponifies
grease and oils.

Reactivity Profile

Trisodium phosphate is a stable compound under normal conditions but exhibits significant
reactivity under specific circumstances.

Hydrolysis

In an aqueous solution, trisodium phosphate hydrolyzes to form disodium hydrogen
phosphate and sodium hydroxide, which accounts for the solution's strong alkalinity.

NasPOa4 (Trisodium Phosphate)

H20 (Water)

NazHPOa4 (Disodium Hydrogen Phosphate) + NaOH (Sodium Hydroxide)

Click to download full resolution via product page

Caption: Hydrolysis of Trisodium Phosphate in Water.

Neutralization with Acids

As a strong base, trisodium phosphate reacts vigorously with acids in an exothermic reaction
to form disodium hydrogen phosphate, then monosodium hydrogen phosphate, and finally
phosphoric acid.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3432626?utm_src=pdf-body
https://www.benchchem.com/product/b3432626?utm_src=pdf-body
https://www.benchchem.com/product/b3432626?utm_src=pdf-body-img
https://www.benchchem.com/product/b3432626?utm_src=pdf-body
https://www.benchchem.com/product/b3432626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

NasPOa (Trisodium Phosphate)

+ H*

NazHPOa4 (Disodium Phosphate)

+ H*

NaH2PO4 (Monosodium Phosphate)

HsPOa4 (Phosphoric Acid)

+ H*

Click to download full resolution via product page

Caption: Stepwise Neutralization of Trisodium Phosphate.

Water Softening

Trisodium phosphate is an effective water softener. It reacts with soluble calcium and

magnesium salts, which are responsible for water hardness, to form insoluble precipitates of

calcium phosphate and magnesium phosphate. These precipitates can then be removed.

Reactants in Hard Water

3Caz* /| 3Mg?* (Hard Water lons)

2NasPOa4 (Trisodium Phosphate)

L—

Products

Casz(POa4)2 / Mgs(POa4):2 (Insoluble Precipitate)
> 6Na* (Sodium lons in Solution)
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Caption: Water Softening via Precipitation of Hardness lons.

Reactivity with Metals

In the presence of water, trisodium phosphate solutions can be corrosive to some metals,
such as aluminum and zinc. However, it is also used as a rust inhibitor and for cleaning and
preparing metal surfaces for painting. As a flux, it is used in hard soldering of medical-grade
copper plumbing, where it dissolves copper oxides at brazing temperatures.

Thermal Decomposition

Upon heating, trisodium phosphate decomposes and can produce toxic and corrosive fumes,
including phosphorus oxides. The dodecahydrate form begins to lose its water of crystallization
at temperatures around 75°C.

Synthesis and Production

Trisodium phosphate is produced commercially through the neutralization of phosphoric acid
with a sodium base, typically sodium carbonate (soda ash) and sodium hydroxide (caustic
soda). The process generally involves two steps.

H3POa4 (Phosphoric Acid) Naz2COs (Sodium Carbonate)

Step 1: Neutralization . .
NazHPOQa (Disodium Phosphate) + HD NaOH (Sodium Hydroxide)

Step 2: Final Reaction
NasPOa (Trisodium Phosphate) + H20

Click to download full resolution via product page
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Caption: Two-Step Synthesis of Trisodium Phosphate.

Experimental Protocols
Assay of Trisodium Phosphate (Potentiometric Titration)

This protocol is adapted from methods described by the Joint FAO/WHO Expert Committee on
Food Additives (JECFA) and other analytical chemistry resources. It determines the purity of a
trisodium phosphate sample.

Methodology:

e Preparation: Accurately weigh a quantity of the sample equivalent to approximately 5.5 g of
anhydrous NasPOa.

o Dissolution: Dissolve the sample in 40 mL of deionized water in a 400-mL beaker. Add 100.0
mL of 1 N hydrochloric acid and stir until the sample is fully dissolved.

e CO:2 Expulsion: Pass a stream of carbon dioxide-free air through the solution for 30 minutes
to expel any dissolved COs..

o First Titration: Immerse the electrodes of a calibrated pH meter into the solution. Titrate the
excess hydrochloric acid with 1 N sodium hydroxide until the first inflection point is reached,
at approximately pH 4. Record the volume (A) of 1 N NaOH consumed.

» Second Titration: Continue the titration with 1 N sodium hydroxide until the second inflection
point is reached, at approximately pH 8.8. Record the total volume of 1 N NaOH consumed
from the start. Calculate the volume (B) of 1 N NaOH consumed between the first and
second inflection points.

o Calculation:

o If the volume of HCI consumed (proportional to A) is greater than or equal to twice the
volume of NaOH for the second titration (B), then each mL of volume B is equivalent to
163.9 mg of NasPOa.

o If Ais less than 2B, then each mL of (A - B) is equivalent to 163.9 mg of NasPOa.
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[Weigh ~5.5g of TSP Sample]

Dissolve in 40mL H20
Add 100mL of 1N HCI

Expel CO2 with Air Stream
for 30 min

Titrate with 1IN NaOH

to first inflection point (~pH 4)

/Record Volume A/

Continue Titration
to second inflection point (~pH 8.8)

Record Volume B
(volume between inflections)

Calculate Assay based on
Volumes A and B

Click to download full resolution via product page

Caption: Experimental Workflow for Potentiometric Titration of TSP.
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Determination of Insoluble Substances

This protocol provides a method for quantifying insoluble impurities in a trisodium phosphate
sample.

Methodology:

o Dissolution: Dissolve a sample portion equivalent to 10.0 g of anhydrous trisodium
phosphate in 100 mL of hot water.

« Filtration: Filter the solution through a tared filtering crucible.
e Washing: Wash the insoluble residue collected in the crucible with hot water.
e Drying: Dry the crucible and residue at 105°C for 2 hours.

e Weighing: Cool the crucible in a desiccator and weigh it. The difference between the final
and initial (tared) weight of the crucible is the mass of the insoluble substances.

Safety and Handling

Trisodium phosphate is a strong irritant. Contact with skin, eyes, and the respiratory tract
should be avoided. Ingestion can cause burns to the mouth, throat, and stomach. When
handling trisodium phosphate powder or solutions, appropriate personal protective equipment
(PPE), including gloves, safety glasses, and respiratory protection if dust is present, should be
worn. It should be stored in a cool, dry, well-ventilated place away from acids and reactive
metals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trisodium phosphate chemical properties and reactivity
profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432626#trisodium-phosphate-chemical-properties-
and-reactivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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